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Compound of Interest

Compound Name: 5-aminopyrimidin-4(5H)-one

Cat. No.: B15072799

CAS Number: 69785-94-0

This technical guide provides an in-depth overview of 5-aminopyrimidin-4(5H)-one, a pivotal
heterocyclic compound in biomedical research and drug development. Tailored for researchers,
scientists, and professionals in the pharmaceutical industry, this document details the
compound's properties, synthesis, and biological significance, with a focus on its role as a
precursor in vital biochemical pathways and its potential therapeutic applications.

Core Compound Data

Property Value Reference
CAS Number 69785-94-0 [1]
Molecular Formula CsHsNsO [1]
Molecular Weight 111.10 g/mol [1]

5-Amino-4-hydroxypyrimidine,
Synonyms 5-Aminopyrimidin-4-ol, 4(1H)- [1]

Pyrimidinone, 5-amino-

Melting Point 206-208 °C [1]
Boiling Point 312.4 °C at 760 mmHg [1]
Density 1.45 g/cm3 [1]
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Synthesis and Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis of 5-aminopyrimidin-
4(5H)-one are not extensively documented in readily available literature, a common synthetic
route involves the use of 5-aminouracil as a starting material.[2]

Conceptual Synthesis Workflow:

The synthesis is described as a reaction between 5-aminouracil and ammonium persulfate with
diacetate.[2] This suggests an oxidative amination or rearrangement process. A generalized
experimental approach based on this information would involve the following key steps:

Reaction Setup: Dissolving 5-aminouracil in a suitable solvent system.

o Reagent Addition: Introducing ammonium persulfate and diacetate to the reaction mixture
under controlled temperature and atmospheric conditions.

¢ Reaction Monitoring: Tracking the progress of the reaction using techniques such as Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Isolation: Quenching the reaction, followed by extraction and purification of the
crude product.

« Purification: Employing techniques like recrystallization or column chromatography to obtain
pure 5-aminopyrimidin-4(5H)-one.

o Characterization: Confirming the identity and purity of the final product using analytical
methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and elemental analysis.
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Conceptual Synthesis Workflow
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A conceptual workflow for the synthesis of 5-aminopyrimidin-4(5H)-one.

Biological Significance and Signaling Pathways
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5-Aminopyrimidin-4(5H)-one is a molecule of significant biological interest, primarily due to its
role as a precursor in the biosynthesis of purines, which are fundamental components of
nucleic acids.[2]

Role in Purine Biosynthesis

The de novo synthesis of purine nucleotides is a highly conserved and essential metabolic
pathway.[3][4][5] This intricate process involves a series of enzymatic steps to construct the
purine ring structure. While the detailed enzymatic conversion of 5-aminopyrimidin-4(5H)-one
to a purine intermediate is not explicitly detailed in the available literature, its structural
similarity to key intermediates suggests its potential integration into this pathway. The
pyrimidine ring of this compound could theoretically serve as a scaffold for the subsequent
addition of atoms to form the imidazole ring of the purine structure.

Hypothesized Role in Purine Biosynthesis

Click to download full resolution via product page

A diagram illustrating the hypothesized role of 5-aminopyrimidin-4(5H)-one in the purine
biosynthesis pathway.

Applications in Drug Development

The structural features of 5-aminopyrimidin-4(5H)-one make it a valuable building block in the
synthesis of various therapeutic agents.

Fungicidal Activity

This compound has been identified as having potential use as a fungicide.[2] The exact
mechanism of its antifungal action is not well-documented, but it may involve the disruption of
essential metabolic pathways in fungi, such as purine biosynthesis, leading to growth inhibition.
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The generation of reactive oxygen species (ROS) is a known mechanism for some antifungal
agents, which could be a potential mode of action for this compound or its derivatives.[6]

Intermediate for Chemotherapeutic Agents

5-Aminopyrimidin-4(5H)-one serves as a key intermediate in the synthesis of more complex
molecules with therapeutic properties.[2] For instance, it is used in the synthesis of 5-amino-1-
(2,4,6-trichlorophenoxy)pyrimidine (5-ATP), a chemotherapeutic agent.[2] Its pyrimidine core is
a common scaffold in many anticancer drugs that act by inhibiting kinases or disrupting DNA
synthesis.[7][8][9] While direct involvement of 5-aminopyrimidin-4(5H)-one in the BRD4/PLK1
signaling pathway is not confirmed, the aminopyrimidine scaffold is present in known inhibitors
of these cancer-related proteins.[7]

Conclusion

5-Aminopyrimidin-4(5H)-one is a versatile heterocyclic compound with significant potential in
medicinal chemistry and drug development. Its role as a precursor in the fundamental pathway
of purine biosynthesis underscores its biological importance. Further research to elucidate
detailed synthetic methodologies and to fully characterize its mechanism of action in various
therapeutic contexts will be crucial for harnessing its full potential in the development of novel
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7917925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7917925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535864/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535864/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535864/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510439/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510439/
https://www.mdpi.com/1424-8247/17/1/104
https://www.benchchem.com/product/b15072799#5-aminopyrimidin-4-5h-one-cas-number-lookup
https://www.benchchem.com/product/b15072799#5-aminopyrimidin-4-5h-one-cas-number-lookup
https://www.benchchem.com/product/b15072799#5-aminopyrimidin-4-5h-one-cas-number-lookup
https://www.benchchem.com/product/b15072799#5-aminopyrimidin-4-5h-one-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15072799?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

